Cas no 2137698-74-7 (ethyl 5-(oxan-4-yl)-1H-1,2,3-triazole-4-carboxylate)
ethyl 5-(oxan-4-yl)-1H-1,2,3-triazole-4-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- EN300-786361
- 2137698-74-7
- ethyl 5-(oxan-4-yl)-1H-1,2,3-triazole-4-carboxylate
-
- Inchi: 1S/C10H15N3O3/c1-2-16-10(14)9-8(11-13-12-9)7-3-5-15-6-4-7/h7H,2-6H2,1H3,(H,11,12,13)
- InChI Key: VEMRPTQZUNAYIP-UHFFFAOYSA-N
- SMILES: O1CCC(C2C(C(=O)OCC)=NNN=2)CC1
Computed Properties
- Exact Mass: 225.11134135g/mol
- Monoisotopic Mass: 225.11134135g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 77.1Ų
ethyl 5-(oxan-4-yl)-1H-1,2,3-triazole-4-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-786361-0.05g |
ethyl 5-(oxan-4-yl)-1H-1,2,3-triazole-4-carboxylate |
2137698-74-7 | 95% | 0.05g |
$1104.0 | 2024-05-22 | |
| Enamine | EN300-786361-0.1g |
ethyl 5-(oxan-4-yl)-1H-1,2,3-triazole-4-carboxylate |
2137698-74-7 | 95% | 0.1g |
$1157.0 | 2024-05-22 | |
| Enamine | EN300-786361-0.25g |
ethyl 5-(oxan-4-yl)-1H-1,2,3-triazole-4-carboxylate |
2137698-74-7 | 95% | 0.25g |
$1209.0 | 2024-05-22 | |
| Enamine | EN300-786361-0.5g |
ethyl 5-(oxan-4-yl)-1H-1,2,3-triazole-4-carboxylate |
2137698-74-7 | 95% | 0.5g |
$1262.0 | 2024-05-22 | |
| Enamine | EN300-786361-1.0g |
ethyl 5-(oxan-4-yl)-1H-1,2,3-triazole-4-carboxylate |
2137698-74-7 | 95% | 1.0g |
$1315.0 | 2024-05-22 | |
| Enamine | EN300-786361-2.5g |
ethyl 5-(oxan-4-yl)-1H-1,2,3-triazole-4-carboxylate |
2137698-74-7 | 95% | 2.5g |
$2576.0 | 2024-05-22 | |
| Enamine | EN300-786361-5.0g |
ethyl 5-(oxan-4-yl)-1H-1,2,3-triazole-4-carboxylate |
2137698-74-7 | 95% | 5.0g |
$3812.0 | 2024-05-22 | |
| Enamine | EN300-786361-10.0g |
ethyl 5-(oxan-4-yl)-1H-1,2,3-triazole-4-carboxylate |
2137698-74-7 | 95% | 10.0g |
$5652.0 | 2024-05-22 |
ethyl 5-(oxan-4-yl)-1H-1,2,3-triazole-4-carboxylate Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on ethyl 5-(oxan-4-yl)-1H-1,2,3-triazole-4-carboxylate
Professional Introduction to Ethyl 5-(oxan-4-yl)-1H-1,2,3-triazole-4-carboxylate (CAS No. 2137698-74-7)
Ethyl 5-(oxan-4-yl)-1H-1,2,3-triazole-4-carboxylate, identified by its CAS number 2137698-74-7, is a compound of significant interest in the field of chemical and biomedical research. This heterocyclic derivative has garnered attention due to its unique structural properties and potential applications in pharmaceutical development. The compound's molecular structure combines a triazole ring with an oxane moiety, creating a scaffold that is both stable and versatile for further chemical modifications.
The synthesis of ethyl 5-(oxan-4-yl)-1H-1,2,3-triazole-4-carboxylate involves a multi-step process that requires precise control over reaction conditions. The oxan-4-yl group, derived from tetrahydropyran or its derivatives, provides a flexible side chain that can interact with various biological targets. This feature makes the compound an attractive candidate for designing novel therapeutic agents. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, enabling more efficient exploration of its pharmacological potential.
In the realm of biomedical research, Ethyl 5-(oxan-4-yl)-1H-1,2,3-triazole-4-carboxylate has been investigated for its potential role in modulating biological pathways. The triazole ring is known for its ability to enhance binding affinity and selectivity in drug design. Studies have shown that derivatives of this class can interact with enzymes and receptors in a manner that suggests therapeutic utility. For instance, modifications to the oxan-4-yl group have been explored to optimize interactions with specific biological targets, leading to the development of compounds with improved pharmacokinetic profiles.
One of the most compelling aspects of ethyl 5-(oxan-4-yl)-1H-1,2,3-triazole-4-carboxylate is its potential as a lead compound for drug discovery. Researchers have leveraged computational modeling and high-throughput screening techniques to identify derivatives with enhanced biological activity. These efforts have resulted in several promising candidates that are being further optimized for clinical applications. The compound's structural features also make it suitable for use in combinatorial chemistry approaches, where libraries of related compounds can be rapidly synthesized and screened for activity against various disease targets.
The chemical properties of Ethyl 5-(oxan-4-yl)-1H-1,2,3-triazole-4-carboxylate contribute to its versatility in pharmaceutical research. The presence of both polar and non-polar regions in its structure allows it to interact with a wide range of biological molecules. This characteristic is particularly valuable in the design of drugs that require specific solubility and metabolic profiles. Additionally, the compound's stability under various conditions makes it suitable for long-term storage and transportation, ensuring consistent quality for research purposes.
Recent studies have also highlighted the importance of understanding the metabolic fate of Ethyl 5-(oxan-4-yl)-1H-1,2,3-triazole-4-carboxylate. Investigations into its degradation pathways have provided insights into how the compound is processed by the body. These findings are crucial for predicting side effects and optimizing dosing regimens. Advanced analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize metabolites and understand their roles in drug disposition.
The future prospects for Ethyl 5-(oxan-4-yl)-1H-1,2,3-triazole-4-carboxylate are promising, with ongoing research focusing on expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are driving innovation in this area. By integrating cutting-edge technologies such as artificial intelligence and machine learning into drug discovery processes, researchers aim to accelerate the development of novel therapeutics based on this compound.
In conclusion, Ethyl 5-(oxan-4-ylyl)-1H -1 ,23 -triazole -4 -carboxy late strong > (CAS No .2137698 -74 -7 ) represents a significant advancement in chemical and biomedical research . Its unique structural features , combined with its potential as a lead compound for drug discovery , make it a valuable asset in the quest for new therapeutic agents . As research continues to uncover new applications and optimize synthetic methodologies , this compound is poised to play an increasingly important role in addressing unmet medical needs . p >
2137698-74-7 (ethyl 5-(oxan-4-yl)-1H-1,2,3-triazole-4-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)